Cas no 1131614-53-3 (Ethyl 4-(difluoromethoxy)-3-iodobenzoate)

• Product Name: Ethyl 4-(difluoromethoxy)-3-iodobenzoate
• CAS No: 1131614-53-3
• MF: C₁₀H₉F₂IO₃
• MW: 342.077942609787
• MDL: MFCD11112935
• CID: 1030617
• PubChem ID: 44829073
• Update Time: 2025-10-29

Ethyl 4-(difluoromethoxy)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethoxy)-3-iodobenzoate
• 1131614-53-3
• DB-351522
• 4-(difluoromethoxy)-3-iodobenzoic acid ethyl ester
• ethyl 4-[bis(fluoranyl)methoxy]-3-iodanyl-benzoate
• DTXSID50661160
• Ethyl4-(difluoromethoxy)-3-iodobenzoate
• A802895
• SB85673
• AKOS015843519

• MDL： MFCD11112935
• Inchi： 1S/C10H9F2IO3/c1-2-15-9(14)6-3-4-8(7(13)5-6)16-10(11)12/h3-5,10H,2H2,1H3
• InChI Key： LILYVYRNYCEJIS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 341.95645g/mol
• Monoisotopic Mass: 341.95645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 4-(difluoromethoxy)-3-iodobenzoate

Comprehensive Guide to Ethyl 4-(difluoromethoxy)-3-iodobenzoate (CAS No. 1131614-53-3): Properties, Applications, and Market Insights

Ethyl 4-(difluoromethoxy)-3-iodobenzoate (CAS No. 1131614-53-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a difluoromethoxy group and an iodo substituent, has gained attention due to its unique chemical properties and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "Ethyl 4-(difluoromethoxy)-3-iodobenzoate synthesis" or "1131614-53-3 applications," reflecting the growing interest in this compound.

The molecular structure of Ethyl 4-(difluoromethoxy)-3-iodobenzoate combines several functional groups that make it valuable for drug discovery and material science. The presence of the difluoromethoxy moiety enhances metabolic stability, while the iodo group serves as an excellent handle for further derivatization through cross-coupling reactions. These characteristics align with current trends in fluorinated compound research, a hot topic in medicinal chemistry due to the improved bioavailability of fluorinated drugs.

In pharmaceutical applications, Ethyl 4-(difluoromethoxy)-3-iodobenzoate serves as a key intermediate for developing novel therapeutic agents. The compound's structure is particularly relevant to central nervous system (CNS) drug development, a rapidly growing sector addressing neurological disorders. Recent searches for "CNS-active fluorinated compounds" and "blood-brain barrier penetrating molecules" demonstrate the market's interest in such specialized chemicals.

The agrochemical industry also utilizes Ethyl 4-(difluoromethoxy)-3-iodobenzoate in developing advanced crop protection agents. With increasing global focus on sustainable agriculture and precision farming, researchers are investigating fluorinated compounds for their enhanced pesticidal activity and environmental profile. This aligns with frequent search queries about "next-generation agrochemical intermediates" and "eco-friendly pesticide components."

From a synthetic chemistry perspective, Ethyl 4-(difluoromethoxy)-3-iodobenzoate offers multiple advantages. The iodo substituent at the 3-position allows for various transition metal-catalyzed transformations, making it valuable for structure-activity relationship (SAR) studies. Current literature highlights the importance of such versatile building blocks in combinatorial chemistry and high-throughput screening approaches.

The market for Ethyl 4-(difluoromethoxy)-3-iodobenzoate reflects broader trends in specialty chemicals and fine chemical production. With pharmaceutical companies increasingly outsourcing intermediate synthesis, demand for well-characterized compounds like 1131614-53-3 continues to grow. Industry analysts note particular interest in "custom synthesis of fluorinated aromatics" and "iodo-containing pharmaceutical intermediates," indicating sustained market potential.

Quality control and characterization of Ethyl 4-(difluoromethoxy)-3-iodobenzoate involve advanced analytical techniques. Modern laboratories employ HPLC, NMR, and mass spectrometry to ensure compound purity, addressing common customer concerns about "analytical methods for fluorinated benzoates." The compound typically appears as a white to off-white crystalline powder with well-defined melting characteristics, important for formulation scientists.

Storage and handling recommendations for Ethyl 4-(difluoromethoxy)-3-iodobenzoate follow standard protocols for sensitive organic compounds. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmosphere helps maintain stability. These precautions respond to frequent queries about "stability of iodinated esters" and "long-term storage of fluorinated compounds."

Future research directions for Ethyl 4-(difluoromethoxy)-3-iodobenzoate include exploring its potential in PET radiopharmaceuticals (due to the iodine moiety) and liquid crystal materials. The compound's unique combination of substituents makes it attractive for materials science applications, particularly in developing advanced electronic materials and optical devices.

In conclusion, Ethyl 4-(difluoromethoxy)-3-iodobenzoate (CAS No. 1131614-53-3) represents a versatile chemical building block with significant potential across multiple industries. Its relevance to current research trends in fluorinated compounds, drug discovery, and advanced materials ensures continued interest from the scientific community. As synthetic methodologies advance and application areas expand, this compound will likely maintain its importance in specialized chemical research and development.